Cas no 1805059-52-2 (Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate
• CAS No: 1805059-52-2
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4870000
• Update Time: 2025-05-21

Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-8(15)4-7-6(11)3-5(9(12)13)10(16)14-7/h3,9H,2,4H2,1H3,(H,14,16)
• InChI Key： JBSOCWGTNGDHKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(NC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate

Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate: A Comprehensive Overview

Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate, identified by the CAS number 1805059-52-2, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields due to their unique chemical properties and potential for functionalization. The molecule features a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 5, and a hydroxyl group at position 6. Additionally, the acetate ester group at position 2 contributes to its reactivity and solubility properties.

The synthesis of Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound during its preparation.

One of the most notable applications of this compound is in the field of agricultural chemistry. Studies have shown that it exhibits potent activity as a herbicide, effectively controlling the growth of various weeds without causing significant harm to crops. This property makes it a valuable addition to integrated pest management strategies. Furthermore, its ability to selectively target specific enzymes involved in plant metabolism has been explored in recent research.

In the pharmaceutical industry, Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and receptors. Recent studies have focused on its potential as an anti-inflammatory agent, with promising results in preclinical models. The hydroxyl group at position 6 plays a critical role in these interactions, acting as a hydrogen bond donor and enhancing bioavailability.

The presence of the difluoromethyl group at position 5 introduces additional functionality to the molecule. Fluorinated compounds are known for their stability and lipophilicity, which are desirable properties in drug design. This group also contributes to the compound's ability to penetrate cellular membranes, enhancing its bioactivity. Recent research has explored the use of this compound as a precursor for more complex fluorinated pharmaceuticals.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates specific molecular interactions. The substitution pattern on the ring—chlorine at position 3, difluoromethyl at position 5, hydroxyl at position 6—creates a highly functionalized molecule with versatile reactivity. This makes it an attractive candidate for further modification and exploration in various chemical transformations.

In conclusion, Ethyl 3-chloro-5-(difluoromethyl)-6-hydroxypyridine-2-acetate is a multifaceted compound with significant potential across multiple industries. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.